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Compound of Interest

Compound Name: 6-Bromo-2-pyridinecarbonitrile

Cat. No.: B023229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Bromo-2-pyridinecarbonitrile is a versatile bifunctional molecule that serves as a key

building block in the synthesis of advanced materials for organic electronics. Its unique

structure, featuring a bromine atom and a cyano group on a pyridine ring, allows for sequential

and site-selective modifications through various cross-coupling reactions. This enables the

precise tuning of electronic and photophysical properties of target molecules and polymers.

This document provides detailed application notes and protocols for the use of 6-Bromo-2-
pyridinecarbonitrile in the development of materials for Organic Light-Emitting Diodes

(OLEDs), with a focus on Thermally Activated Delayed Fluorescence (TADF) emitters.

Physicochemical Properties of 6-Bromo-2-
pyridinecarbonitrile
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Property Value Reference

Molecular Formula C₆H₃BrN₂ [1]

Molecular Weight 183.01 g/mol [1]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 100-104 °C [1]

CAS Number 122918-25-6 [1]

Solubility

Soluble in common organic

solvents like DMF, THF, and

Dioxane

General Knowledge

Applications in Organic Light-Emitting Diodes
(OLEDs)
6-Bromo-2-pyridinecarbonitrile is an excellent precursor for the synthesis of pyridine-

dicarbonitrile-based acceptor cores, which are central to the design of high-performance TADF

emitters for OLEDs. The electron-withdrawing nature of the pyridine and dinitrile moieties

facilitates the creation of molecules with a small singlet-triplet energy splitting (ΔEST), a key

requirement for efficient TADF.

Proposed Synthetic Pathway to Pyridine-Dicarbonitrile
Core
A plausible synthetic route to a key intermediate for TADF emitters, a 2,6-diaryl-pyridine-3,5-

dicarbonitrile, starting from 6-Bromo-2-pyridinecarbonitrile is outlined below. This pathway

involves a Suzuki coupling to introduce an aryl group, followed by a palladium-catalyzed

cyanation to install the second nitrile group, and a final Suzuki coupling.
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Synthetic Workflow

6-Bromo-2-pyridinecarbonitrile

Suzuki Coupling
(Arylboronic Acid, Pd Catalyst, Base)

6-Aryl-2-pyridinecarbonitrile

Bromination

3-Bromo-6-aryl-2-pyridinecarbonitrile

Palladium-Catalyzed Cyanation
(e.g., Zn(CN)₂, Pd Catalyst)

5-Cyano-2-aryl-pyridine-6-carbonitrile

Suzuki Coupling
(Arylboronic Acid, Pd Catalyst, Base)

2,6-Diaryl-pyridine-3,5-dicarbonitrile Core
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Suzuki-Miyaura Catalytic Cycle

Pd(0) Oxidative
Addition

(R-X)
R-Pd(II)-X Transmetalation

(R'-B(OR)₂) R-Pd(II)-R'

Reductive
Elimination

Regeneration

R-R'
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OLED Device Architecture

Cathode (e.g., Al)

Electron Injection Layer (e.g., LiF)

Electron Transport Layer

Emissive Layer (Host:TADF Emitter)

Hole Transport Layer

Hole Injection Layer (e.g., PEDOT:PSS)

Anode (e.g., ITO)

Glass Substrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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